Cas no 2319763-64-7 (4,4-difluoro-1-2-(2H-1,2,3-triazol-2-yl)ethylpiperidine)

• Product Name: 4,4-difluoro-1-2-(2H-1,2,3-triazol-2-yl)ethylpiperidine
• CAS No: 2319763-64-7
• MF: C₉H₁₄F₂N₄
• MW: 216.231068134308
• CID: 5327412
• Update Time: 2025-05-26

4,4-difluoro-1-2-(2H-1,2,3-triazol-2-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4,4-difluoro-1-[2-(2H-1,2,3-triazol-2-yl)ethyl]-
• 4,4-difluoro-1-2-(2H-1,2,3-triazol-2-yl)ethylpiperidine

• Inchi： 1S/C9H14F2N4/c10-9(11)1-5-14(6-2-9)7-8-15-12-3-4-13-15/h3-4H,1-2,5-8H2
• InChI Key： WMYRCOARRAMAJU-UHFFFAOYSA-N
• SMILES： N1(CCN2N=CC=N2)CCC(F)(F)CC1

Additional information on 4,4-difluoro-1-2-(2H-1,2,3-triazol-2-yl)ethylpiperidine

Comprehensive Overview of 4,4-Difluoro-1-[2-(2H-1,2,3-Triazol-2-yl)ethyl]piperidine (CAS No. 2319763-64-7)

The compound 4,4-difluoro-1-[2-(2H-1,2,3-triazol-2-yl)ethyl]piperidine (CAS No. 2319763-64-7) is a fluorinated piperidine derivative with a 1,2,3-triazole moiety, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoropiperidine core and the triazole ring, make it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioisostere for improving metabolic stability and bioavailability in small-molecule therapeutics.

In recent years, the demand for fluorinated heterocycles like 4,4-difluoro-1-[2-(2H-1,2,3-triazol-2-yl)ethyl]piperidine has surged due to their role in modulating physicochemical properties such as lipophilicity and membrane permeability. The triazole ring, known for its hydrogen-bonding capabilities, enhances target binding affinity, while the difluoropiperidine scaffold contributes to conformational rigidity. This combination aligns with current trends in fragment-based drug design (FBDD) and click chemistry applications, addressing challenges in CNS drug development and kinase inhibitor optimization.

Synthetic routes to CAS 2319763-64-7 often involve Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) to construct the 1,2,3-triazole ring, followed by functionalization of the piperidine core. The compound’s stability under physiological conditions has made it a candidate for PROTAC (proteolysis-targeting chimera) linker design, a hot topic in targeted protein degradation therapies. Analytical characterization typically employs LC-MS and NMR spectroscopy, with the difluoromethylene protons exhibiting distinct ¹⁹F NMR signals.

From an industrial perspective, 4,4-difluoro-1-[2-(2H-1,2,3-triazol-2-yl)ethyl]piperidine is often discussed in the context of green chemistry and flow synthesis optimization. Its scalability and compatibility with continuous manufacturing processes are critical for cost-effective production. Environmental, social, and governance (ESG) considerations further drive innovation in solvent selection and waste reduction during synthesis, reflecting broader industry shifts toward sustainable practices.

Emerging applications of this compound include its use in metal-organic frameworks (MOFs) for gas storage and catalysis, leveraging the triazole group’s coordination properties. Additionally, its fluorine atoms are exploited in PET imaging tracer development, a field experiencing rapid growth due to advancements in precision medicine. These interdisciplinary applications underscore the compound’s relevance in both academic and industrial settings.

For researchers sourcing CAS 2319763-64-7, quality control metrics such as HPLC purity (>98%) and residual solvent levels are paramount. Suppliers often highlight compliance with REACH and GMP standards, addressing regulatory concerns in global markets. Storage recommendations typically suggest inert atmospheres and low temperatures to preserve the integrity of the difluoropiperidine and triazole functionalities.

In summary, 4,4-difluoro-1-[2-(2H-1,2,3-triazol-2-yl)ethyl]piperidine represents a compelling case study in modern medicinal chemistry, bridging fluorination strategies, heterocyclic synthesis, and molecular design. Its adaptability to cutting-edge methodologies like AI-driven drug discovery and high-throughput screening ensures its continued prominence in scientific literature and patent filings.